Cas no 1261839-51-3 (2,2',3'-Trifluorobiphenyl-3-carboxylic acid amide)
2,2',3'-Trifluorobiphenyl-3-carboxylic acid amide Chemical and Physical Properties
Names and Identifiers
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- 2,2',3'-Trifluorobiphenyl-3-carboxylic acid amide
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- Inchi: 1S/C13H8F3NO/c14-10-6-2-4-8(12(10)16)7-3-1-5-9(11(7)15)13(17)18/h1-6H,(H2,17,18)
- InChI Key: FCSMEHDCFVDNAG-UHFFFAOYSA-N
- SMILES: FC1C(C(N)=O)=CC=CC=1C1C=CC=C(C=1F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 313
- XLogP3: 2.7
- Topological Polar Surface Area: 43.1
2,2',3'-Trifluorobiphenyl-3-carboxylic acid amide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011000581-250mg |
2,2',3'-Trifluorobiphenyl-3-carboxylic acid amide |
1261839-51-3 | 97% | 250mg |
489.60 USD | 2021-07-05 | |
| Alichem | A011000581-500mg |
2,2',3'-Trifluorobiphenyl-3-carboxylic acid amide |
1261839-51-3 | 97% | 500mg |
823.15 USD | 2021-07-05 | |
| Alichem | A011000581-1g |
2,2',3'-Trifluorobiphenyl-3-carboxylic acid amide |
1261839-51-3 | 97% | 1g |
1,475.10 USD | 2021-07-05 |
2,2',3'-Trifluorobiphenyl-3-carboxylic acid amide Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Jason Wan Lab Chip, 2020,20, 4528-4538
Additional information on 2,2',3'-Trifluorobiphenyl-3-carboxylic acid amide
Comprehensive Overview of 2,2',3'-Trifluorobiphenyl-3-carboxylic acid amide (CAS No. 1261839-51-3)
2,2',3'-Trifluorobiphenyl-3-carboxylic acid amide (CAS No. 1261839-51-3) is a fluorinated biphenyl derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its trifluorinated biphenyl core and carboxylic acid amide functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its fluorine atoms enhance metabolic stability and lipophilicity, making it a valuable scaffold for drug discovery.
In recent years, the demand for fluorinated organic compounds like 2,2',3'-Trifluorobiphenyl-3-carboxylic acid amide has surged, driven by their applications in medicinal chemistry and material science. Researchers are particularly interested in its potential as a building block for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are pivotal in treating cancers and neurological disorders. The compound's CAS No. 1261839-51-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.
The synthesis of 2,2',3'-Trifluorobiphenyl-3-carboxylic acid amide typically involves palladium-catalyzed cross-coupling reactions, followed by amide bond formation. Its high purity and stability under standard conditions make it suitable for scalable production. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structural integrity, ensuring compliance with industry standards.
From an SEO perspective, users often search for queries like "2,2',3'-Trifluorobiphenyl-3-carboxylic acid amide uses" or "CAS 1261839-51-3 suppliers," highlighting the need for accessible technical data. Environmental and regulatory concerns also drive interest in green chemistry approaches for synthesizing such compounds. Innovations like catalytic fluorination and solvent-free reactions align with these trends, positioning 1261839-51-3 as a case study for sustainable practices.
In summary, 2,2',3'-Trifluorobiphenyl-3-carboxylic acid amide (CAS No. 1261839-51-3) exemplifies the intersection of structural innovation and practical utility. Its role in advancing drug development and material engineering underscores its importance in modern science. As research evolves, this compound is poised to remain a focal point for both academic and industrial applications.
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